Cas no 62574-47-4 (3-Quinolinecarbothioamide, 2-amino-)

• Product Name: 3-Quinolinecarbothioamide, 2-amino-
• CAS No: 62574-47-4
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 439704
• PubChem ID: 64324180
• Update Time: 2025-04-19

3-Quinolinecarbothioamide, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbothioamide, 2-amino-
• 2-aminoquinoline-3-carbothioamide
• AKOS013646586
• EN300-5028990
• CS-0250273
• DTXSID40734756
• 62574-47-4

• Inchi： 1S/C10H9N3S/c11-9-7(10(12)14)5-6-3-1-2-4-8(6)13-9/h1-5H,(H2,11,13)(H2,12,14)
• InChI Key： VIYUCMJLNGWFGK-UHFFFAOYSA-N
• SMILES： S=C(C1=C(N)N=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 203.05187
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 64.93